2-(3-Bromophenyl)-4,5-dihydro-1,3-oxazole
Overview
Description
“2-(3-Bromophenyl)-4,5-dihydro-1,3-oxazole” is an organic compound. It is a derivative of bromophenol, which is an organic compound consisting of hydroxyl groups and bromine atoms bonded to a benzene ring . The compound can be viewed as a hydroxyl derivative of bromobenzene, or as a brominated derivative of phenol .
Scientific Research Applications
Organic Synthesis
2-(3-Bromophenyl)-4,5-dihydro-1,3-oxazole: is a valuable compound in organic synthesis. It serves as a building block for creating more complex molecules through various chemical reactions, including Suzuki–Miyaura coupling . This reaction is widely applied in carbon–carbon bond-forming processes, which are fundamental in constructing pharmaceuticals, agrochemicals, and organic materials.
Drug Discovery
In the realm of drug discovery, this compound has potential applications in the synthesis of indole derivatives . Indoles are significant in medicinal chemistry, with applications in treating cancer, microbial infections, and various disorders. The compound’s structure allows for modifications that can lead to the development of new therapeutic agents.
Material Science
2-(3-Bromophenyl)-4,5-dihydro-1,3-oxazole: can be utilized in material science, particularly in the development of organic electroluminescent device materials . Its heterocyclic structure is advantageous for creating compounds that exhibit desirable electronic properties for use in light-emitting diodes (LEDs) and other electronic applications.
Analytical Chemistry
The compound’s derivatives have found use in analytical chemistry as chromogenic reagents . These reagents are crucial in various analytical techniques, where they help in the detection and quantification of substances through color changes.
Biochemistry
In biochemistry, the compound’s derivatives are explored for their role in Suzuki–Miyaura cross-coupling reactions . These reactions are essential for studying biochemical pathways and creating molecules with biological relevance.
Environmental Science
The environmental science application of 2-(3-Bromophenyl)-4,5-dihydro-1,3-oxazole is less direct but still significant. Its role in synthesizing other compounds could lead to the development of environmentally friendly materials or processes that reduce pollution and improve sustainability .
Pharmacology
Lastly, in pharmacology, the compound is part of the synthesis pathway for drugs with kinase inhibition properties, which are important in cancer treatment strategies . The ability to inhibit specific enzymes makes it a valuable precursor in the development of targeted therapies.
Safety and Hazards
The safety data sheet for a related compound, “2-(3-Bromophenyl)propan-2-ol”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid breathing dust, fume, gas, mist, vapors, or spray .
properties
IUPAC Name |
2-(3-bromophenyl)-4,5-dihydro-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6H,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJJQTHCDSIMQGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=N1)C2=CC(=CC=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromophenyl)-4,5-dihydro-1,3-oxazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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